N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C24H30N2O5S/c1-7-11-26-20-10-9-18(14-21(20)31-15-24(5,6)23(26)27)25-32(28,29)19-12-16(3)22(30-8-2)17(4)13-19/h7,9-10,12-14,25H,1,8,11,15H2,2-6H3
• InChI Key: NHJJQAHERCAWBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C)C
• Molecular Formula: C24H30N2O5S
• Molecular Weight: 458.6 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H30N2O5S and its molecular weight is 458.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy and Photosensitizer Applications

A study discusses the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups. The properties of the phthalocyanine as a photosensitizer are highlighted for their potential in photodynamic therapy applications, particularly for cancer treatment. The compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a promising candidate for Type II photosensitizers in cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Research into the reaction of 4-chloro-3-nitrobenzenesulfonamide with bis-electrophilic phenols led to the creation of a novel class of [1,4]oxazepine-based primary sulfonamides. These compounds have demonstrated strong inhibition of human carbonic anhydrases, enzymes implicated in various therapeutic areas, highlighting the therapeutic potential of sulfonamide derivatives in enzyme inhibition (Sapegin et al., 2018).

Antitumor Activity

Studies have synthesized and evaluated the antiproliferative and apoptotic activities of various N-[6-indazolyl]arylsulfonamides and N-[alkoxy-6-indazolyl]arylsulfonamides against human tumor cell lines. These compounds, similar in structure to the compound , showed significant antiproliferative activity and triggered apoptosis in a dose-dependent manner, indicating the potential of sulfonamide derivatives in cancer therapy (Abbassi et al., 2014).